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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B1674519 Get Quote

This guide presents an objective comparison of Lasalocid and Monensin, two widely utilized

polyether ionophore antibiotics. It is designed for an audience of researchers, scientists, and

drug development professionals, providing a detailed examination of the performance,

mechanisms, and experimental evaluation of these compounds, supported by relevant data.

Overview and Chemical Properties
Lasalocid, derived from Streptomyces lasaliensis, and Monensin, from Streptomyces

cinnamonensis, are carboxylic ionophores essential in veterinary medicine for their roles as

coccidiostats and growth promoters in ruminants.[1][2][3] Their primary function involves

transporting cations across cellular membranes, thereby disrupting critical ionic gradients.[4]

While their mode of action is similar, their structural differences lead to distinct biological

activities, ion selectivity, and safety profiles.

Table 1: Chemical and Physical Properties
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Property Lasalocid Monensin

Producing Organism Streptomyces lasaliensis[5][6]
Streptomyces

cinnamonensis[2][7]

Chemical Formula C₃₄H₅₄O₈[3][8] C₃₆H₆₂O₁₁[9]

Molar Mass 590.8 g/mol [3][8] 670.9 g/mol

Common Commercial Form
Sodium Salt (Lasalocid

Sodium)[10][11]

Sodium Salt (Monensin

Sodium)[12]

Solubility
Insoluble in water, soluble in

most organic solvents

Insoluble in water, soluble in

most organic solvents

Mechanism of Action and Ion Selectivity
Both compounds act as ionophores by forming a lipophilic complex with cations, shuttling them

across the lipid bilayer of cell membranes. This disrupts the electrochemical gradients vital for

cellular processes like nutrient transport and maintenance of osmotic balance, ultimately

leading to cell death.

A critical distinction lies in their ion selectivity. Monensin functions as an Na⁺/H⁺ antiporter,

showing a strong preference for monovalent cations such as Na⁺, K⁺, and Li⁺.[2][4][13] In

contrast, Lasalocid is classified as a divalent ionophore, capable of transporting both

monovalent and divalent cations, including Ca²⁺, Mg²⁺, and Ba²⁺, giving it a broader range of

activity.[5][6]
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Caption: Generalized signaling pathway for ionophore-mediated cation transport.

Comparative Efficacy
Anticoccidial Activity
Lasalocid and Monensin are highly effective against various Eimeria species, the causative

agents of coccidiosis in poultry and cattle.[1][10][14] While both are potent, their efficacy can

differ depending on the specific parasite strain. Some studies have shown that certain Eimeria

strains refractory to Monensin can be controlled by Lasalocid.[15][16]

Table 2: Anticoccidial Efficacy Data

Parameter Lasalocid Monensin Reference

Typical Dosage

(Poultry)
75 ppm 121 ppm [15][16]

Efficacy against

Eimeria

Effective, can control

strains refractory to

Monensin.

Effective, though

some strains show

resistance.

[15][16]

Host Tolerance

(Chicks)

Better tolerated at

projected use levels.

Less tolerated at

recommended use

levels.

[15][16]

Ruminant Growth Promotion
In ruminants, these ionophores improve feed efficiency by selectively inhibiting gram-positive

bacteria in the rumen.[17][18] This shifts the fermentation pattern, leading to an increase in the

production of propionate (a more energy-efficient volatile fatty acid) and a decrease in acetate

and methane production.[19][20][21] While both ionophores achieve this, Monensin sometimes

shows a greater improvement in feed efficiency, whereas Lasalocid may not depress dry

matter intake.[20][22]

Table 3: Ruminant Performance Data
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Parameter Lasalocid Monensin Reference

Effect on Rumen

Fermentation

Increases propionate,

decreases acetate.

Increases propionate,

decreases acetate.
[19]

Feed Efficiency

(Lambs)

Improved feed

efficacy by 7-9%.

Improved feed

efficacy by 7%.
[19]

Feed Efficiency

(Feedlot Cattle)

Improved feed

efficiency by 7.5-

11.0%.

Improved feed

efficiency by 4.0-

8.2%.

[23]

Dry Matter Intake

(Lambs)

No depression of

intake.
May depress intake. [20]

Toxicity and Safety
A significant differentiator between the two ionophores is their toxicity, with Monensin

demonstrating a narrower margin of safety.[24] Horses are particularly sensitive to the toxic

effects of both compounds, with a lethal dose for Monensin being as low as 2-3 mg/kg.[1][4][25]

Lasalocid is considered less toxic to horses and marginally safer overall.[1][25] In cattle, the

lethal dose of Monensin is around 25 mg/kg, while for Lasalocid it is higher, at 50-100 mg/kg.

[6][24][26]

Table 4: Comparative Toxicity Data

Parameter Lasalocid Monensin Reference

Lethal Dose (Cattle) 50-100 mg/kg 25 mg/kg [6][24][26]

Lethal Dose (Horses)
Less toxic than

Monensin
2-3 mg/kg [1][4][25]

Primary Toxic Effects

Cardiomyopathy,

muscle tremors,

anorexia, diarrhea.

Cardiomyopathy,

anorexia, ataxia, heart

failure.

[1][6][24]
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In Vitro Rumen Fermentation Analysis
This protocol is used to assess the impact of ionophores on rumen microbial fermentation.

Methodology:

Rumen Fluid Collection: Obtain rumen fluid from cannulated cattle fed a standard diet.

Incubation Setup: Prepare anaerobic incubation vessels containing a buffered rumen fluid

medium and a specific carbohydrate substrate (e.g., ground corn).

Treatment Application: Add Lasalocid or Monensin at various concentrations to the vessels.

A control group with no ionophore is included.

Incubation: Incubate the vessels in a shaking water bath at 39°C for a set period (e.g., 24

hours).

Analysis: At the end of the incubation, analyze the samples for:

Volatile Fatty Acid (VFA) concentrations (acetate, propionate, butyrate) using gas

chromatography.

Lactate concentration.[21]

pH.

Data Comparison: Compare the VFA profiles and lactate levels between the control and

ionophore-treated groups.
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Caption: Experimental workflow for in vitro rumen fermentation analysis.

Minimum Inhibitory Concentration (MIC) Assay for
Rumen Bacteria
This protocol determines the lowest concentration of an ionophore that inhibits the growth of

specific rumen bacterial species.

Methodology:

Bacterial Strains: Use pure cultures of relevant rumen bacteria (e.g., Ruminococcus albus,

Selenomonas ruminantium).[17][18]

Validation & Comparative
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Culture Medium: Prepare an appropriate anaerobic growth medium in tubes or microtiter

plates.

Serial Dilution: Create a series of twofold dilutions of Lasalocid and Monensin in the

medium.

Inoculation: Inoculate the medium with a standardized concentration of the test bacteria.

Incubation: Incubate the cultures under anaerobic conditions at 39°C until growth is visible in

the positive control (no ionophore).

MIC Determination: The MIC is the lowest concentration of the ionophore that completely

inhibits visible bacterial growth.

Summary and Conclusion
Lasalocid and Monensin are both highly effective ionophores that play a crucial role in animal

health and production. The primary differences lie in their ion selectivity and safety profiles.

Monensin is a potent, monovalent-selective ionophore that is highly effective in improving

feed efficiency in ruminants and as a coccidiostat, but it has a narrow therapeutic window

and is highly toxic to non-target species, especially horses.[1][4][24]

Lasalocid demonstrates broader ion selectivity for both monovalent and divalent cations,

which may contribute to its efficacy against certain Monensin-refractory coccidia.[5][15][16] It

is generally considered to have a better safety profile and is less toxic than Monensin.[1][6]

[25]

The selection between Lasalocid and Monensin should be based on a careful evaluation of

the target species, the specific pathogens or production goals, and the inherent risks

associated with their toxicity. This guide provides the foundational data and experimental

frameworks to assist researchers in making these critical assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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